Cas no 1071679-84-9 (3-propylpyrrolidine hydrochloride)

• Product Name: 3-propylpyrrolidine hydrochloride
• CAS No: 1071679-84-9
• MF: C₇H₁₆ClN
• MW: 149.661641120911
• CID: 6418376
• PubChem ID: 75464805
• Update Time: 2025-11-06

3-propylpyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-propylpyrrolidine hydrochloride
• Pyrrolidine, 3-propyl-, hydrochloride(1:1)
• 1071679-84-9
• AKOS028113547

• MDL： MFCD26936320
• Inchi： 1S/C7H15N.ClH/c1-2-3-7-4-5-8-6-7;/h7-8H,2-6H2,1H3;1H
• InChI Key： MCHSPBNRVOKOSD-UHFFFAOYSA-N
• SMILES： N1CCC(CCC)C1.[H]Cl

Computed Properties

• Exact Mass: 149.0971272g/mol
• Monoisotopic Mass: 149.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 61.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 3-propylpyrrolidine hydrochloride

3-Propylpyrrolidine Hydrochloride: A Comprehensive Overview

3-Propylpyrrolidine hydrochloride, also known as 1071679-84-9, is a chemical compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their role in various chemical and biological processes. The CAS number 1071679-84-9 uniquely identifies this compound in chemical databases, ensuring its precise identification and reference in scientific literature.

The structure of 3-propylpyrrolidine hydrochloride consists of a pyrrolidine ring, a five-membered nitrogen-containing ring, with a propyl group attached at the 3-position. The hydrochloride salt form indicates that the compound is in its protonated form, making it more soluble in water and suitable for various applications where solubility is a critical factor. This structural feature also influences the compound's reactivity and stability, making it a valuable component in organic synthesis and pharmaceutical research.

Recent studies have highlighted the potential of 3-propylpyrrolidine hydrochloride in the field of drug delivery systems. Researchers have explored its ability to act as a carrier for poorly water-soluble drugs, enhancing their bioavailability. The compound's amphiphilic nature, combining hydrophilic and lipophilic properties, makes it an ideal candidate for encapsulating drugs within lipid-based nanoparticles or micelles. These findings have significant implications for the development of more effective and targeted drug delivery systems, addressing unmet needs in therapeutic areas such as oncology and neurodegenerative diseases.

In addition to its pharmaceutical applications, 3-propylpyrrolidine hydrochloride has shown promise in agricultural chemistry. Studies have demonstrated its potential as a plant growth regulator, capable of enhancing crop yields under stress conditions such as drought or salinity. The compound's ability to modulate plant hormone signaling pathways has been extensively investigated, with promising results indicating its role in promoting root development and improving stress tolerance in crops. This opens up new avenues for sustainable agriculture practices, particularly in regions facing environmental challenges.

The synthesis of 3-propylpyrrolidine hydrochloride involves a multi-step process that typically begins with the preparation of 3-propylpyrrolidine through either alkylation or condensation reactions. The subsequent protonation with hydrochloric acid yields the hydrochloride salt, ensuring optimal solubility and stability for downstream applications. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and minimizing environmental impact.

From a materials science perspective, 3-propylpyrrolidine hydrochloride has been explored as a precursor for the synthesis of advanced materials such as conductive polymers and ion-exchange resins. Its ability to form stable complexes with metal ions makes it valuable in applications ranging from water treatment to energy storage devices. Ongoing research is focused on optimizing these materials' properties to meet the demands of emerging technologies.

In conclusion, 3-propylpyrrolidine hydrochloride, identified by CAS number 1071679-84-9, is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in advancing modern science and technology. As research continues to uncover new potentials for this compound, its role in shaping future innovations is likely to grow significantly.